BENGHE Foundational & Exploratory

Check Availability & Pricing

A Comprehensive Technical Guide to the
Physical Properties of N-Butylacetamide

Author: BenchChem Technical Support Team. Date: November 2025

Compound of Interest

Compound Name: N-Butoxyacetamide

Cat. No.: B15428253

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Butylacetamide, also known as N-butan-1-ylacetamide, is an organic compound with the
chemical formula C6H13NO.[1] It belongs to the class of secondary amides and finds
applications as a solvent and as an intermediate in chemical synthesis. A thorough
understanding of its physical properties is essential for its effective use in research and
development, particularly in drug formulation and process chemistry where solubility, stability,
and physical state are critical parameters. This guide provides a detailed overview of the key
physical properties of N-Butylacetamide, including methodologies for their experimental
determination.

It is important to note that the user's original query for "N-Butoxyacetamide” did not yield a
recognized chemical compound in standard databases. The information presented here
pertains to N-Butylacetamide, which is the likely intended compound based on common
chemical nomenclature.

Core Physical Properties

The physical characteristics of N-Butylacetamide have been determined by various
experimental studies. The following tables summarize the key quantitative data available for
this compound. It should be noted that some variations in reported values exist in the literature,
which may be attributed to different experimental conditions and measurement techniques.
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General and Molecular Properties

Property Value Source
IUPAC Name N-butylacetamide [2]
CAS Number 1119-49-9 [1]
Molecular Formula C6H13NO [1]
Molecular Weight 115.17 g/mol [2]
Canonical SMILES CCCCNC(=0)C [1]
InChikey GYLDXXLIJMRTVSS- 1]

UHFFFAOYSA-N

Thermophysical Properties

Property Value Conditions Source
Melting Point -12 °C

112-114 °C

228-229 °C [1]

Boiling Point 228 °C 760 Torr [1]
229 °C

117 °C 9 mmHg [3]

Density 0.8994 g/cm?3 20 °C [1]
0.902 g/mL

0.9 g/mL [3]

Flash Point 1145°C

Refractive Index 1.441

1.439-1.441
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Solubility

Solvent Solubility Conditions Source

Water 8839 mg/L 25 °C (estimated)

Experimental Protocols

Detailed experimental methodologies are crucial for the replication and verification of physical
property data. While specific protocols for N-Butylacetamide are not readily available in their
entirety, the following sections describe standard laboratory procedures for determining the key
physical properties of organic amides.

Determination of Melting Point

The melting point of a solid is the temperature at which it changes state from solid to liquid. For
a pure crystalline solid, this transition is sharp. The capillary tube method is a common and
reliable technique for determining the melting point.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)

Mortar and pestle

Spatula

Thermometer (calibrated)
Procedure:

o Sample Preparation: A small amount of dry N-Butylacetamide is finely powdered using a
mortar and pestle.

o Capillary Tube Packing: The open end of a capillary tube is tapped into the powdered
sample. The tube is then inverted and tapped gently to pack the solid into the sealed end,
aiming for a sample height of 2-3 mm.
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» Measurement: The packed capillary tube is placed in the heating block of the melting point
apparatus. The sample is heated rapidly to about 15-20 °C below the expected melting point.

o Observation: The heating rate is then reduced to 1-2 °C per minute. The temperature at
which the first drop of liquid appears is recorded as the beginning of the melting range. The
temperature at which the entire solid has turned into a clear liquid is recorded as the end of
the melting range.[3][4]

Determination of Boiling Point

The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure
surrounding the liquid, and the liquid changes into a vapor. The micro-reflux method using a
Thiele tube is suitable for small sample volumes.

Apparatus:

Thiele tube

Small test tube or fusion tube

Capillary tube (sealed at one end)

Thermometer (calibrated)

Heat source (e.g., Bunsen burner or heating mantle)

Mineral oil

Procedure:

e Sample Preparation: A small volume (a few milliliters) of N-Butylacetamide is placed in the
small test tube.

o Capillary Inversion: A capillary tube, with its sealed end up, is placed inside the test tube
containing the liquid.

o Assembly: The test tube is attached to a thermometer, and the assembly is clamped so that
the bulb of the thermometer and the test tube are immersed in the mineral oil within the
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Thiele tube.

o Heating: The side arm of the Thiele tube is gently heated, causing the oil to circulate and
heat the sample evenly.

o Observation: As the liquid heats, a stream of bubbles will emerge from the open end of the
inverted capillary tube. Heating is continued until a steady stream of bubbles is observed.

e Cooling and Measurement: The heat source is removed, and the apparatus is allowed to
cool. The temperature at which the bubbling stops and the liquid just begins to enter the
capillary tube is recorded as the boiling point.[5][6]

Determination of Density

Density is the mass of a substance per unit of volume. For a liquid like N-Butylacetamide, a
pycnometer or a digital density meter can be used for accurate measurements.

Apparatus:

o Pycnometer (a glass flask with a close-fitting ground glass stopper with a capillary tube
through it)

e Analytical balance

o Constant temperature water bath

Procedure:

e Clean and Dry: The pycnometer is thoroughly cleaned and dried.

o Mass of Empty Pycnometer: The mass of the empty, dry pycnometer is accurately
determined using an analytical balance.

o Mass of Pycnometer with Sample: The pycnometer is filled with N-Butylacetamide, ensuring
no air bubbles are present. The stopper is inserted, and any excess liquid is wiped from the
outside. The pycnometer is placed in a constant temperature water bath to reach thermal
equilibrium. The mass of the pycnometer filled with the sample is then measured.
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o Mass of Pycnometer with Water: The pycnometer is emptied, cleaned, and filled with distilled
water. The same procedure of bringing it to thermal equilibrium in the water bath and
measuring its mass is followed.

o Calculation: The density of N-Butylacetamide is calculated using the following formula:
Density = (Mass of sample / Mass of water) * Density of water at the experimental
temperature.

Determination of Solubility

Solubility is the property of a solid, liquid, or gaseous chemical substance called solute to
dissolve in a solid, liquid, or gaseous solvent. A general qualitative and semi-quantitative
procedure is as follows.

Apparatus:

Test tubes with stoppers

Graduated pipettes

Vortex mixer or shaker

Analytical balance
Procedure:
e Solvent Addition: A known volume of the solvent (e.g., 1 mL of water) is placed in a test tube.

o Solute Addition: A small, pre-weighed amount of N-Butylacetamide (e.g., 10 mg) is added to
the test tube.

e Mixing: The test tube is stoppered and vigorously shaken or vortexed for a set period (e.g.,
1-2 minutes) to ensure thorough mixing.

e Observation: The mixture is allowed to stand, and a visual observation is made to determine
if the solute has completely dissolved.
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e Incremental Addition: If the solute dissolves completely, further known quantities are added
incrementally and the process is repeated until the solution becomes saturated (i.e., solid
particles remain undissolved).

e Quantification: The total mass of the solute that dissolved in the known volume of the solvent
is used to express the solubility, often in terms of g/L or mol/L.[7][8] This procedure can be
repeated with various organic solvents to determine the solubility profile of N-
Butylacetamide.

Workflow and Pathway Diagrams

To visualize the experimental processes, the following diagrams are provided in the DOT
language, compatible with Graphviz.
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Caption: Workflow for the experimental determination of solubility.
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As N-Butylacetamide is a small molecule primarily used as a chemical intermediate, there are
no established signaling pathways in which it is a key component. Therefore, a signaling
pathway diagram is not applicable.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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